Cas no 1543147-69-8 (1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine
• CAS No: 1543147-69-8
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5939753
• PubChem ID: 96792392
• Update Time: 2025-10-29

1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine
• 1543147-69-8
• EN300-1784614
• [1-(trimethyl-1H-pyrazol-4-yl)cyclohexyl]methanamine

• Inchi： 1S/C13H23N3/c1-10-12(11(2)16(3)15-10)13(9-14)7-5-4-6-8-13/h4-9,14H2,1-3H3
• InChI Key： ZIFJOEZENVBOLO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(C)=N1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 1543147-69-8 and Product Name: 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine

The compound with the CAS number 1543147-69-8 and the product name 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trimethyl-1H-pyrazol-4-yl moiety and a cyclohexylmethanamine backbone suggests a compound with multifaceted chemical properties that could be exploited for therapeutic purposes.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its broad spectrum of biological activities. The trimethyl substitution on the pyrazole ring enhances its stability and reactivity, making it an attractive scaffold for drug design. This modification imparts specific electronic and steric properties to the molecule, which can be fine-tuned to interact with biological targets effectively.

The cyclohexylmethanamine component of the compound introduces a bulky, lipophilic group that can influence both the solubility and pharmacokinetic behavior of the molecule. This structural feature is particularly relevant in the context of drug development, where optimizing pharmacokinetic profiles is crucial for achieving desired therapeutic outcomes. The combination of these two distinct moieties—pyrazole and cyclohexylmethanamine—creates a compound with a unique set of properties that may make it suitable for various pharmaceutical applications.

Current studies in medicinal chemistry emphasize the role of structure-activity relationships (SAR) in designing novel therapeutic agents. The 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine molecule exemplifies how strategic modifications can lead to compounds with enhanced biological activity. The pyrazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the cyclohexylmethanamine moiety can contribute to improved binding affinity to biological targets. This synergistic effect makes the compound a promising candidate for further investigation.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug discovery. Initial experiments suggest that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. The trimethyl substitution on the pyrazole ring appears to play a critical role in modulating these interactions, potentially enhancing efficacy while minimizing side effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors based on heterocyclic scaffolds due to their favorable pharmacological properties. The 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine compound aligns well with this trend, offering a structurally unique molecule that could address unmet medical needs. Its potential applications span multiple therapeutic areas, including oncology, neurology, and immunology, where targeted inhibition of specific disease-related pathways is essential.

Advanced computational methods are being employed to predict the biological activity of this compound. Molecular docking simulations and quantum mechanical calculations are providing valuable insights into its interactions with potential target proteins. These computational approaches are complementing experimental efforts by allowing rapid screening of virtual libraries and identification of optimal analogs for further testing.

The synthesis of complex molecules like 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine requires sophisticated organic chemistry techniques. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis are being utilized to construct the desired molecular framework with high precision.

The safety and efficacy of any new pharmaceutical entity must be rigorously evaluated before clinical translation. Preclinical studies are underway to assess the toxicity profile and pharmacokinetic behavior of this compound. These studies are essential for determining appropriate dosing regimens and identifying any potential adverse effects that may need to be addressed during later stages of drug development.

The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and pharmacology—is key to advancing drug discovery efforts. The 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine molecule serves as an excellent example of how collaboration across different scientific disciplines can lead to innovative solutions in medicine.

Future directions in research may include exploring derivatives of this compound with modified substituents on the pyrazole or cyclohexylmethanamine moieties. Such modifications could further optimize biological activity or improve pharmacokinetic properties without compromising efficacy. The flexibility offered by this molecular framework makes it amenable to diverse structural variations, providing ample opportunities for innovation.

In conclusion, the compound with CAS number 1543147-69-8 and product name 1-(trimethyl-1H-pyrazol-4-yl)cyclohexylmethanamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features—particularly the trimethyl substitution on the pyrazole ring—make it a promising candidate for further development as a therapeutic agent. Ongoing research aims to fully harness its potential by elucidating its mechanism of action, optimizing its pharmacological profile, and advancing it toward clinical application.